Cas no 4100-15-6 (1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester)
4100-15-6 structure
Product Name:1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester
CAS No:4100-15-6
MF:C6H6N2O4S
MW:202.187839984894
CID:1513135
PubChem ID:12335211
Update Time:2025-04-21
1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester
- 1,2,3-Thiadiazole-4,5-dicarboxylic acid, 4,5-dimethyl ester
- DTXSID001240154
- 4100-15-6
- AKOS022694082
- 4,5-Dimethyl 1,2,3-thiadiazole-4,5-dicarboxylate
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- Inchi: 1S/C6H6N2O4S/c1-11-5(9)3-4(6(10)12-2)13-8-7-3/h1-2H3
- InChI Key: MFDUAAFNDRNNDH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=C(C(=O)OC)N=N1
Computed Properties
- Exact Mass: 202.00488
- Monoisotopic Mass: 202.00482785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 78.38
1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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